![molecular formula C28H29N5O4 B2960509 2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1207003-90-4](/img/no-structure.png)
2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
Overview
Description
2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C28H29N5O4 and its molecular weight is 499.571. The purity is usually 95%.
BenchChem offers high-quality 2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one' involves the synthesis of the pyrazolo[1,5-a]pyrazin-4(5H)-one ring system, followed by the introduction of the 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl and 4-butoxyphenyl groups. The final compound will be obtained through a series of reactions involving the coupling of the two groups to the pyrazolo[1,5-a]pyrazin-4(5H)-one ring system.", "Starting Materials": [ "4-nitrophenylhydrazine", "ethyl acetoacetate", "hydrazine hydrate", "4-isopropoxybenzaldehyde", "butyl bromide", "sodium hydride", "2-bromo-4-butoxyphenol", "triethylamine", "acetic anhydride", "sodium methoxide", "methyl iodide", "potassium carbonate", "2-(4-butoxyphenyl)-5-hydrazinylpyrazine" ], "Reaction": [ "Step 1: Synthesis of pyrazolo[1,5-a]pyrazin-4(5H)-one ring system", "a. Condensation of 4-nitrophenylhydrazine with ethyl acetoacetate to form 4-nitrophenylhydrazone", "b. Reduction of 4-nitrophenylhydrazone with hydrazine hydrate to form 2,3-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one", "c. Oxidation of 2,3-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one with potassium carbonate to form pyrazolo[1,5-a]pyrazin-4(5H)-one", "Step 2: Introduction of 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl group", "a. Condensation of 4-isopropoxybenzaldehyde with hydrazine hydrate to form 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl hydrazine", "b. Alkylation of 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl hydrazine with methyl iodide to form 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl iodide", "c. Deprotection of 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl iodide with sodium methoxide to form 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl hydrazide", "d. Coupling of 3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl hydrazide with pyrazolo[1,5-a]pyrazin-4(5H)-one using acetic anhydride and triethylamine to form 2-(4-isopropoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one", "Step 3: Introduction of 4-butoxyphenyl group", "a. Alkylation of 2-bromo-4-butoxyphenol with butyl bromide and sodium hydride to form 2-(4-butoxyphenyl)butane", "b. Coupling of 2-(4-butoxyphenyl)butane with 2-(4-isopropoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one using triethylamine to form the final compound '2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one'" ] } | |
CAS RN |
1207003-90-4 |
Product Name |
2-(4-butoxyphenyl)-5-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one |
Molecular Formula |
C28H29N5O4 |
Molecular Weight |
499.571 |
IUPAC Name |
2-(4-butoxyphenyl)-5-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one |
InChI |
InChI=1S/C28H29N5O4/c1-4-5-16-35-22-10-6-20(7-11-22)24-17-25-28(34)32(14-15-33(25)30-24)18-26-29-27(31-37-26)21-8-12-23(13-9-21)36-19(2)3/h6-15,17,19H,4-5,16,18H2,1-3H3 |
InChI Key |
RGUQQJNIPIQPCU-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)OC(C)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,4-dichlorophenyl)-2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide](/img/structure/B2960426.png)
![(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(2-methoxypyridin-3-yl)methanone](/img/structure/B2960432.png)
![3-Oxa-9-azaspiro[5.5]undecane-11-carboxylic acid;hydrochloride](/img/structure/B2960436.png)
![3-(bromomethyl)-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one](/img/structure/B2960437.png)
![(Z)-ethyl 2-(2-((2-naphthoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2960441.png)
![Ethyl 2-azaspiro[3.4]octane-3-carboxylate](/img/structure/B2960446.png)
![1-[3-Methyl-2,6-dioxo-7-(3-pyrimidin-2-ylsulfanylpropyl)purin-8-yl]piperidine-4-carboxamide](/img/structure/B2960447.png)